Cas no 1604514-37-5 ((4-aminopiperidin-1-yl)-(2,5-difluorophenyl)methanone)

• Product Name: (4-aminopiperidin-1-yl)-(2,5-difluorophenyl)methanone
• CAS No: 1604514-37-5
• MF: C₁₂H₁₅ClF₂N₂O
• MW: 276.710108995438
• CID: 5190944
• PubChem ID: 119373883
• Update Time: 2025-05-25

(4-aminopiperidin-1-yl)-(2,5-difluorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (4-aminopiperidin-1-yl)-(2,5-difluorophenyl)methanone
• 1-(2,5-difluorobenzoyl)piperidin-4-amine hydrochloride
• F88736
• AKOS025642186
• (4-aminopiperidin-1-yl)-(2,5-difluorophenyl)methanone;hydrochloride
• (4-Aminopiperidin-1-yl)(2,5-difluorophenyl)methanone hydrochloride
• Methanone, (4-amino-1-piperidinyl)(2,5-difluorophenyl)- ? HCl
• 1604514-37-5
• 1-(2,5-DIFLUOROBENZOYL)PIPERIDIN-4-AMINE HCL

• Inchi： 1S/C12H14F2N2O.ClH/c13-8-1-2-11(14)10(7-8)12(17)16-5-3-9(15)4-6-16;/h1-2,7,9H,3-6,15H2;1H
• InChI Key： GIVGBKBJYIUIHP-UHFFFAOYSA-N
• SMILES： C(N1CCC(N)CC1)(C1C=C(F)C=CC=1F)=O.Cl

Computed Properties

• Exact Mass: 276.0840971g/mol
• Monoisotopic Mass: 276.0840971g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3Ų

Additional information on (4-aminopiperidin-1-yl)-(2,5-difluorophenyl)methanone

Recent Advances in the Study of (4-aminopiperidin-1-yl)-(2,5-difluorophenyl)methanone (CAS: 1604514-37-5)

The compound (4-aminopiperidin-1-yl)-(2,5-difluorophenyl)methanone (CAS: 1604514-37-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of (4-aminopiperidin-1-yl)-(2,5-difluorophenyl)methanone as a key intermediate in the synthesis of novel kinase inhibitors. Its unique structural features, including the 4-aminopiperidine moiety and the difluorophenyl group, contribute to its ability to interact with specific protein targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain tyrosine kinases, which are implicated in various cancers.

In addition to its kinase inhibitory properties, (4-aminopiperidin-1-yl)-(2,5-difluorophenyl)methanone has been investigated for its potential in central nervous system (CNS) disorders. Preclinical studies have shown that it can modulate neurotransmitter systems, particularly those involving dopamine and serotonin receptors. This has led to speculation about its utility in treating psychiatric conditions such as schizophrenia and depression, although further validation is required.

The synthesis of (4-aminopiperidin-1-yl)-(2,5-difluorophenyl)methanone has also been optimized in recent years. A 2022 paper in Organic Process Research & Development detailed a scalable and cost-effective method for its production, which could facilitate its use in large-scale pharmaceutical applications. The process involves a series of condensation and reduction steps, yielding high purity and excellent reproducibility.

Despite these promising developments, challenges remain. The pharmacokinetic profile of (4-aminopiperidin-1-yl)-(2,5-difluorophenyl)methanone, including its bioavailability and metabolic stability, requires further investigation. Additionally, toxicity studies are needed to ensure its safety for clinical use. Ongoing research is addressing these gaps, with several patents filed in 2023 covering novel formulations and delivery methods.

In conclusion, (4-aminopiperidin-1-yl)-(2,5-difluorophenyl)methanone (CAS: 1604514-37-5) represents a versatile and promising scaffold in drug discovery. Its dual potential in oncology and CNS disorders, coupled with advances in synthetic methodologies, positions it as a compound of significant interest for future research and development.